1-methyl-3a,7a-dihydro-1H-benzimidazole-2-carbaldehyde (4,6-diphenyl-2-pyrimidinyl)hydrazone

• IUPAC Name: N-[(E)-(1-methyl-3a,7a-dihydrobenzimidazol-2-yl)methylideneamino]-4,6-diphenylpyrimidin-2-amine
• InChI: InChI=1S/C25H22N6/c1-31-23-15-9-8-14-20(23)27-24(31)17-26-30-25-28-21(18-10-4-2-5-11-18)16-22(29-25)19-12-6-3-7-13-19/h2-17,20,23H,1H3,(H,28,29,30)/b26-17+
• InChI Key: VAFWWWKBPITWEN-YZSQISJMSA-N
• Canonical SMILES: CN1C2C=CC=CC2N=C1C=NNC3=NC(=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5
• Isomeric SMILES: CN1C2C=CC=CC2N=C1/C=N/NC3=NC(=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H22N6
• Molecular Weight: 406.5 g/mol

Description

This compound belongs to the family of hydrazone derivatives, recognized for their wide range of biological activities. The interest in these compounds stems from their potential applications in medicinal chemistry and material science due to their unique chemical and physical properties.

Synthesis Analysis

The synthesis of benzimidazolyl-2-hydrazones involves the condensation of fluoro-, hydroxy-, and methoxy-substituted benzaldehydes with benzimidazolyl hydrazines. This process yields compounds with varied substituents, demonstrating the versatility of the hydrazone formation reaction in creating a diverse set of molecules with potential biological activities (Anichina et al., 2021).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by IR, NMR, and elemental analysis, confirming the formation of the hydrazone linkage. Furthermore, molecular docking studies provide insights into the binding modes of these compounds to biological targets, such as the colchicine-binding site of tubulin, indicating a potential mechanism of action for their biological activities.

Chemical Reactions and Properties

Hydrazone derivatives are known for undergoing a range of chemical reactions, including oxidation and acid-catalyzed cyclization. These reactions can lead to the formation of various heterocyclic compounds, showcasing the chemical versatility of the hydrazone group (Cerri et al., 1979).

Physical Properties Analysis

The physical properties of benzimidazolyl-2-hydrazones, such as solubility and crystallinity, are influenced by the nature of the substituents on the benzimidazole ring and the aldehyde component. These properties are crucial for determining the compound's suitability for various applications, including drug formulation and material science.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and complexing ability, are significant for understanding the compound's behavior in biological systems and its interactions with metal ions. For instance, the complexing ability of hydrazone derivatives with divalent metal ions has been studied, highlighting their potential use in coordination chemistry (Popov et al., 2010).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. In heterocyclic chemistry, imidazole containing moiety occupied a unique position.